2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one

• Molecular Formula: C30H25ClN2O4
• Molecular Weight: 513 g/mol
• IUPAC Name: 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one
• InChI: InChI=1S/C30H25ClN2O4/c1-17-9-11-18(12-10-17)29(35)28-26(19-13-14-24-25(15-19)37-16-36-24)27-22(7-4-8-23(27)34)33(30(28)32)21-6-3-2-5-20(21)31/h2-3,5-6,9-15,26H,4,7-8,16,32H2,1H3
• InChI Key: ARYKSKULCMMYSR-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CCC3)C6=CC=CC=C6Cl)N

Description

2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one, also known as CTQ, is a synthetic compound that has been studied for its potential use in scientific research. CTQ belongs to the class of tetrahydroquinoline compounds and has been shown to exhibit various biological activities, including antitumor, antiviral, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation and survival. 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has been shown to inhibit the activity of several enzymes, including protein kinase C, which is involved in regulating cell growth and differentiation. 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one also inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of angiogenesis, and the modulation of immune responses. 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has also been shown to reduce inflammation and oxidative stress, which are implicated in the development of various diseases, including cancer and viral infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one in lab experiments is its potent antitumor and antiviral activity, which makes it a promising candidate for the development of new therapies. However, the use of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo. Additionally, the toxicity and pharmacokinetics of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one are not well understood, which can limit its use in preclinical studies.

Future Directions

There are several future directions for the study of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one, including the optimization of its synthesis and the development of new formulations that improve its solubility and pharmacokinetics. Further studies are also needed to elucidate the mechanism of action of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one and its potential use in the treatment of various diseases, including cancer and viral infections. Additionally, the use of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one in combination with other drugs and therapies should be explored to determine its potential synergistic effects.

Synthesis Methods

2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one can be synthesized through a multistep process that involves the condensation of 2-chlorobenzaldehyde with 4-methylbenzoic acid to form the intermediate compound, which is then reacted with 1,3-benzodioxole-5-carboxaldehyde and ammonium acetate to yield the final product. The synthesis of 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has been optimized to improve the yield and purity of the compound, making it more accessible for scientific research.

Scientific Research Applications

2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has been extensively studied for its potential use in scientific research, particularly in the fields of cancer and viral infections. Studies have shown that 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one exhibits potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 2-amino-4-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4,6,7,8-tetrahydroquinolin-5-one has also been shown to inhibit the replication of several viruses, including HIV-1, hepatitis B, and influenza A.